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This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals encountering

calibration issues with aged Gadolinium-153 (Gd-153) sources in dual-energy X-ray

absorptiometry (DXA) systems.

Troubleshooting Guide
This guide provides a systematic approach to identifying and resolving calibration problems

related to aged Gd-153 sources.

Initial Checks

Before assuming the Gd-153 source is the issue, please perform the following preliminary

checks:

Review Error Logs: Check the system's error log for any specific error codes or messages.

For instance, a GE Lunar Prodigy might show failures in "High mA," "Detector Status," or

"Lean Tissue" during a quality assurance (QA) test, pointing towards potential detector or

source issues.

Visual Inspection: Ensure the scanner and phantom are clean and free from any obstructions

or artifacts.
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Operator Procedure Review: Confirm that the correct scanning procedures were followed as

per the manufacturer's guidelines. Inconsistent patient or phantom positioning can lead to

errors.

Troubleshooting Workflow for Failed Quality Control (QC) Scans

If the initial checks do not resolve the issue and your daily QC phantom scans are failing, follow

this workflow to diagnose the problem.
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End: System Calibrated and Operational
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Troubleshooting workflow for failed QC scans.
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Frequently Asked Questions (FAQs)
Q1: What are the typical signs of an aging Gd-153 source?

A1: An aging Gd-153 source is primarily characterized by a gradual and consistent drift in

Quality Control (QC) phantom measurements. This is due to the radioactive decay of Gd-153,

which has a half-life of approximately 242 days. As the source decays, the photon output

decreases, which can lead to shifts in the measured Bone Mineral Density (BMD) values of the

QC phantom. A study has shown that replacing an old Gd-153 source can result in a 4-6%

increase in total body bone density measurements, indicating the level of drift that can occur.

Q2: Our daily QC scan failed, but the repeat scan passed. What should we do?

A2: If an initial QC scan fails but a subsequent scan passes, it may have been due to a

transient issue such as improper phantom positioning. You should resume normal operations

but monitor the system's performance closely over the next few days. Document the initial

failure and the successful repeat scan in your QC log. If intermittent failures continue, analyze

the long-term trend data for any subtle drifts.

Q3: What are the acceptable limits for daily QC phantom scans?

A3: For daily QC, the measured Bone Mineral Density (BMD) of the phantom should fall within

a predefined range. This range is typically established by performing ten baseline scans of the

phantom and calculating the average BMD. The acceptable limits are then set at ±1.5% of this

average BMD value.

Q4: How often should a Gd-153 source be replaced?

A4: The recommended working life of a Gd-153 source is often cited as being around two

years. However, the decision to replace a source should be based on the performance of the

DXA system as monitored through regular QC checks. If a consistent drift in QC data is

observed that cannot be corrected through software recalibration, it is likely time to replace the

source.

Q5: What is the "Least Significant Change" (LSC) and how does it relate to calibration?
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A5: The Least Significant Change (LSC) is a measure of the precision of your DXA system and

the technologist's technique. It is the smallest change in BMD that can be considered a real

physiological change and not just measurement variability. The LSC should be calculated for

each technologist and should not exceed 5.3% for the lumbar spine and 5.0% for the total

proximal femur. A well-calibrated system is essential for maintaining a low LSC.

Quantitative Data Summary
Parameter Guideline/Finding Source

Daily QC Phantom BMD
Should be within ±1.5% of the

established baseline mean.
--INVALID-LINK--

Technologist LSC
Should not exceed 5.3% for

the lumbar spine.
--INVALID-LINK--

Technologist LSC
Should not exceed 5.0% for

the total proximal femur.
--INVALID-LINK--

Impact of Source Replacement

A 4-6% increase in total body

bone density measurements

was observed after Gd-153

source replacement.

--INVALID-LINK--

Experimental Protocols
Protocol for Establishing a New Baseline After Gd-153 Source Replacement

This protocol outlines the steps to establish a new baseline for your Quality Control (QC)

phantom after a new Gd-153 source has been installed by a certified service engineer.
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Pre-Scan Preparation Baseline Scans

Data Analysis and Baseline Establishment Verification and Documentation

New Gd-153 Source Installed System Power Cycled and Initialized QC Phantom Positioned on Scanner Bed Perform 10 Consecutive Phantom Scans Reposition Phantom Between Each Scan

Calculate Mean BMD of the 10 Scans

9 more times

Calculate Standard Deviation (SD)

Set New Baseline Mean BMD

Calculate Coefficient of Variation (%CV)

Establish New QC Limits (Mean ± 1.5%) Perform a Single QC Scan Verify it Falls Within New Limits Document New Baseline and Limits in QC Log
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Protocol for establishing a new baseline after source replacement.

Methodology:

Preparation:

Ensure the new Gd-153 source has been installed by a qualified service engineer and the

system has passed all initial diagnostic tests.

Position the QC phantom on the scanner bed according to the manufacturer's instructions.

Baseline Scans:

Perform ten consecutive scans of the QC phantom.

Between each scan, remove the phantom from the scanner bed and then reposition it.

This helps to account for minor variations in positioning.

Data Analysis:

Analyze all ten scans to determine the Bone Mineral Density (BMD).
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Calculate the mean (average) BMD from the ten measurements.

Calculate the standard deviation (SD) of the ten measurements.

Calculate the coefficient of variation (%CV) using the formula: %CV = (SD / Mean) * 100.

The %CV should be low, indicating good precision.

Establish New Baseline and Control Limits:

The calculated mean BMD from the ten scans is your new baseline value.

Calculate the upper and lower control limits for your daily QC checks by adding and

subtracting 1.5% from the new baseline mean BMD.

Verification and Documentation:

Perform one additional QC scan. The result should fall within the newly established control

limits.

Record the new baseline BMD and the upper and lower control limits in your QC logbook.

All future daily QC scans will be compared against these new values.

To cite this document: BenchChem. [Technical Support Center: Gadolinium-153 Source
Calibration]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089032#calibration-issues-with-aged-gadolinium-
153-sources]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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